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Compound of Interest

Compound Name: 6-Hydroxy-5-methoxy-1-indanone

Cat. No.: B192822 Get Quote

Essential Safety and Handling Guide for 6-
Hydroxy-5-methoxy-1-indanone
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for handling 6-Hydroxy-5-methoxy-1-indanone, a unique

indanone derivative. The following procedural guidance is based on best practices for similar

chemical structures and general laboratory safety protocols.

Personal Protective Equipment (PPE)
When handling 6-Hydroxy-5-methoxy-1-indanone, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure a safe laboratory environment. The

minimum required PPE includes a lab coat, protective eyewear, long pants, and closed-toe

shoes.[1] This should be supplemented with specific PPE based on a thorough hazard

assessment of the planned procedures.

Key PPE Recommendations:

Eye and Face Protection: Tightly fitting safety goggles with side-shields are mandatory to

protect against dust particles and potential splashes.[2] For tasks with a higher risk of

splashing, such as when handling solutions or during vigorous reactions, a face shield

should be worn in addition to safety goggles.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b192822?utm_src=pdf-interest
https://www.benchchem.com/product/b192822?utm_src=pdf-body
https://www.benchchem.com/product/b192822?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.echemi.com/sds/1-indanone-pid_Rock23893.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are essential

for preventing skin contact.[1][3] It is good practice to inspect gloves for any damage before

use and to wash hands thoroughly after removal.[2] For prolonged or direct contact, consider

double-gloving or using heavier-duty gloves.

Respiratory Protection: To avoid inhalation of the powdered compound, work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[2][4] If

engineering controls are insufficient to maintain exposure below acceptable limits, a NIOSH-

approved respirator, such as an N95 dust mask, should be used.[4][5][6]

Protective Clothing: A standard lab coat should be worn to protect personal clothing and skin

from contamination.[3] For tasks with a higher risk of spills, a chemically resistant apron may

be necessary.

Safety and Handling Data Summary
While a specific Safety Data Sheet (SDS) for 6-Hydroxy-5-methoxy-1-indanone is not readily

available, the following table summarizes key safety information extrapolated from structurally

related indanone compounds. This data should be used as a precautionary guide.
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Parameter Information Source Analogs

Appearance Solid, likely a powder
6-Methoxy-1-indanone[7], 6-

Hydroxy-1-indanone[6]

Oral Toxicity Harmful if swallowed 6-Hydroxy-1-indanone[6]

Skin Contact May cause skin irritation 6-Hydroxy-1-indanone[6]

Eye Contact
May cause serious eye

irritation
6-Hydroxy-1-indanone[6]

Inhalation May cause respiratory irritation
General for powdered

chemicals

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

1-Indanone[2][8]

Incompatible Materials Strong oxidizing agents 5-Methoxy-1-indanone[9]

Fire Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

1-Indanone[4][8]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is critical for the safe handling of 6-Hydroxy-5-methoxy-1-indanone.

The following workflow outlines the key steps from preparation to disposal.
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Don Appropriate PPE
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Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to Handling

Carefully Transfer to Reaction Vessel

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Segregate and Label Waste

Dispose of Waste According to Institutional Guidelines

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Caption: Safe handling workflow for 6-Hydroxy-5-methoxy-1-indanone.
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Disposal Plan
Proper disposal of 6-Hydroxy-5-methoxy-1-indanone and any associated contaminated

materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All solid waste, including contaminated gloves, weigh boats, and paper

towels, should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Any solutions containing the compound should be collected in a separate,

labeled hazardous waste container for liquids. Do not pour any solutions down the drain.[9]

Disposal Procedures: All chemical waste must be disposed of in accordance with local, state,

and federal regulations.[9] Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines on chemical waste disposal.

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste before the container is discarded or recycled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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